H2O-controlled selective thiocyanation and alkenylation of ketene dithioacetals under electrochemical oxidation†
Green Chemistry Pub Date: 2019-05-23 DOI: 10.1039/C9GC01351B
Abstract
Efficient and H2O-controlled selective thiocyanation and alkenylation of internal olefins, to afford tetrasubstituted olefins under electrochemical oxidation, has been successfully developed. This transformation can present a critical feature wherein neither exogenous oxidants nor catalysts are required. Notably, such an electrochemical oxidation-based synthetic strategy exhibits excellent tolerance towards functional groups and can be easily scaled up with good efficiency.
Recommended Literature
- [1] CO2 switchable dual responsive polymers as draw solutes for forward osmosis desalination†
- [2] Preparation and characterization of layer-by-layer hypoglycemic nanoparticles with pH-sensitivity for oral insulin delivery
- [3] Superior lithium-storage properties derived from a g-C3N4-embedded honeycomb-shaped meso@mesoporous carbon nanofiber anode loaded with Fe2O3 for Li-ion batteries
- [4] Micro-valve using induced-charge electrokinetic motion of Janus particle
- [5] Enhancing UV photodetection performance of an individual ZnO microwire p–n homojunction via interfacial engineering†
- [6] Pyrrolocytosine–pyrene conjugates as fluorescent and CD probes for the fine sensing of ds-polynucleotide secondary structure and specific recognition of poly G†
- [7] Unexpected, photochemically induced activation of the tetrabutylammonium cation by hexachloroplatinate(iv)†
- [8] The role of carbon precursor on carbon nanotube chirality in floating catalyst chemical vapour deposition†
- [9] Determination of p,p′-DDT in commercial samples
- [10] A high voltage aqueous zinc–manganese battery using a hybrid alkaline-mild electrolyte†
Journal Nameļ¼Green Chemistry
Research Products
-
CAS no.: 183506-66-3
